Cas no 898457-28-8 (ethyl 4-(2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate)

• Product Name: ethyl 4-(2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate
• CAS No: 898457-28-8
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 5484100
• Update Time: 2025-06-13

ethyl 4-(2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[2-[[1,2-dihydro-1-oxo-2-(2-propen-1-yl)-5-isoquinolinyl]oxy]acetyl]amino]-, ethyl ester
• ethyl 4-(2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate

• Inchi： 1S/C23H22N2O5/c1-3-13-25-14-12-18-19(22(25)27)6-5-7-20(18)30-15-21(26)24-17-10-8-16(9-11-17)23(28)29-4-2/h3,5-12,14H,1,4,13,15H2,2H3,(H,24,26)
• InChI Key： ZFQOGIJSQUIENP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(COC2=CC=CC3=C2C=CN(CC=C)C3=O)=O)C=C1

Additional information on ethyl 4-(2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate

Ethyl 4-(2-{1-Oxo-2-(Prop-2-en-1-yl)-1,2-Dihydroisoquinolin-5-yloxy}acetamido)benzoate (CAS No. 898457-28-8): A Comprehensive Overview

Ethyl 4-(2-{1-Oxo-2-(Prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate (CAS No. 898457-28-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to a class of molecules known as isoquinoline derivatives. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the areas of neurological disorders and cancer treatment.

The isoquinoline scaffold is a well-known privileged structure in medicinal chemistry due to its diverse biological activities. The presence of the propenyl group and the benzoyl moiety in the structure of ethyl 4-(2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate adds to its complexity and potential for modulating specific biological targets. Recent studies have highlighted the importance of these functional groups in enhancing the compound's pharmacological properties, such as selectivity, potency, and bioavailability.

In the context of neurological disorders, ethyl 4-(2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate has shown promising results in preclinical studies. Research published in the *Journal of Medicinal Chemistry* has demonstrated that this compound can effectively cross the blood-brain barrier, making it a viable candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate specific neurotransmitter systems, particularly those involving dopamine and acetylcholine, is a key factor in its therapeutic potential.

Furthermore, the compound's anti-cancer properties have been extensively studied. In vitro and in vivo experiments have shown that ethyl 4-(2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of specific signaling pathways, such as the PI3K/Akt pathway and the MAPK pathway.

The synthesis of ethyl 4-(2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate involves a series of well-defined chemical reactions. The key steps include the formation of the isoquinoline core through a Pictet-Spengler reaction, followed by functionalization of the propenyl group and the benzoyl moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, which is crucial for its potential commercialization.

Pharmacokinetic studies have provided valuable insights into the behavior of ethyl 4-(2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamido)benzoate in biological systems. These studies have shown that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. However, further optimization may be necessary to improve its therapeutic index and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 4-(2-{1-oXo-\(prop-\(en-\(yl\)\)-\(dihydroisoquinolin-\(yloxy\)\)}acetamido\)benzoate in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and pave the way for more advanced clinical trials to explore its full therapeutic potential.

In conclusion, ethyl 4-(2-{1-oXo-\(prop-\(en-\(yl\)\)-\(dihydroisoquinolin-\(yloxy\)\)}acetamido\)benzoate (CAS No. 898457-28-8) represents a promising molecule with a wide range of potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in both neurological disorders and cancer treatment. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits, underscoring its significance in modern drug discovery efforts.